Cas no 1806831-05-9 (3-Amino-2-(difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine)

• Product Name: 3-Amino-2-(difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine
• CAS No: 1806831-05-9
• MF: C₇H₄F₆N₂
• MW: 230.110482215881
• CID: 4853563
• Update Time: 2025-05-25

3-Amino-2-(difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine

• Inchi： 1S/C7H4F6N2/c8-3-1-2(7(11,12)13)4(14)5(15-3)6(9)10/h1,6H,14H2
• InChI Key： BACKGROKKARPCS-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(C(F)F)C=1N)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 218
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-2-(difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine

3-Amino-2-(difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 3-Amino-2-(difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine, identified by the CAS number 1806831-05-9, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridines, which are aromatic six-membered rings with one nitrogen atom, and it features a unique substitution pattern that imparts distinctive chemical properties.

The structure of 3-Amino-2-(difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine consists of a pyridine ring with substituents at positions 2, 3, 4, and 6. Specifically, position 2 bears a difluoromethyl group (-CHF₂), position 3 has an amino group (-NH₂), position 4 is substituted with a trifluoromethyl group (-CF₃), and position 6 carries a fluorine atom (-F). This combination of substituents creates a molecule with both electron-donating and electron-withdrawing groups, leading to interesting electronic properties that are highly desirable in drug design and material science.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry due to their ability to modulate pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. The presence of multiple fluorine atoms in 3-Amino-2-(difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine suggests that it may exhibit enhanced stability and lipophilicity, making it a promising candidate for drug development.

The synthesis of this compound typically involves multi-step reactions, often utilizing advanced techniques such as Suzuki coupling or nucleophilic aromatic substitution. Researchers have explored various strategies to optimize the yield and purity of this molecule, with recent advancements focusing on catalytic methods that minimize environmental impact and improve efficiency.

In terms of applications, 3-Amino-2-(difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine has shown potential in the development of kinase inhibitors, which are critical in the treatment of cancer and other diseases. Its ability to interact with specific protein targets makes it a valuable tool in rational drug design. Additionally, this compound has been investigated for its role in agrochemicals, where its unique properties could contribute to the creation of more effective pesticides or herbicides.

The toxicity profile of 3-Amino-2-(difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine is an area of active research. Initial studies suggest that it exhibits moderate cytotoxicity against certain cancer cell lines, indicating its potential as an anticancer agent. However, further investigations are required to fully understand its safety profile and mechanisms of action.

In conclusion, 3-Amino-2-(difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine, CAS No. 1806831-05-9, represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing modern medicine and materials science.